Cas no 1049753-50-5 ((R)-γ-(3-thienyl-methyl)-L-ProHCl)

• Product Name: (R)-γ-(3-thienyl-methyl)-L-ProHCl
• CAS No: 1049753-50-5
• CID: 4559814
• Update Time: 2025-06-26

(R)-γ-(3-thienyl-methyl)-L-ProHCl Chemical and Physical Properties

Names and Identifiers

• (R)-γ-(3-thienyl-methyl)-L-ProHCl
• (2R,4R)-4-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• (2R,4R)-4-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid

Additional information on (R)-γ-(3-thienyl-methyl)-L-ProHCl

Comprehensive Overview of (R)-γ-(3-thienyl-methyl)-L-ProHCl (CAS No. 1049753-50-5): Properties, Applications, and Research Insights

The compound (R)-γ-(3-thienyl-methyl)-L-ProHCl (CAS No. 1049753-50-5) is a specialized chiral derivative of proline, featuring a thienyl-methyl substitution at the γ-position. This unique structural motif has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for peptidomimetics and drug discovery. The thiophene ring in its structure enhances lipophilicity and bioavailability, making it a valuable scaffold for modulating protein-protein interactions.

In recent years, the demand for chiral intermediates like (R)-γ-(3-thienyl-methyl)-L-ProHCl has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers frequently search for "proline derivatives in drug design" or "thiophene-based bioactive compounds," reflecting the compound's relevance in addressing challenges such as enzyme inhibition and receptor targeting. Its CAS No. 1049753-50-5 is often queried in databases like SciFinder and Reaxys for patent and literature reviews.

The synthesis of (R)-γ-(3-thienyl-methyl)-L-ProHCl typically involves stereoselective alkylation of L-proline precursors, followed by salt formation to improve stability. Analytical techniques such as HPLC and chiral chromatography are critical for verifying enantiomeric purity, a key parameter for its use in API development. The compound's physicochemical properties—including solubility in polar solvents and melting point—are well-documented, supporting its utility in high-throughput screening assays.

Beyond pharmaceuticals, (R)-γ-(3-thienyl-methyl)-L-ProHCl has exploratory applications in material science, particularly in designing conductive polymers due to the thiophene moiety's electron-rich nature. This dual utility aligns with trending searches like "multifunctional organic compounds" and "biomaterials for electronics," highlighting its interdisciplinary appeal. However, handling requires standard laboratory precautions, as with most fine chemicals.

Ongoing studies investigate the compound's role in neurodegenerative disease models, leveraging its ability to cross the blood-brain barrier. Such research taps into popular queries like "small molecules for CNS disorders," underscoring its potential in addressing unmet medical needs. Collaborations between academia and industry continue to explore scalable synthesis routes to meet GMP standards.

In summary, (R)-γ-(3-thienyl-methyl)-L-ProHCl (CAS No. 1049753-50-5) exemplifies the convergence of medicinal chemistry and materials innovation. Its versatility and stereochemical precision make it a cornerstone in modern organic synthesis, while its applications resonate with global trends in sustainable drug development and smart materials.